Cas no 436087-12-6 (6-(4-methylpiperazine-1-carbonyl)cyclohex-3-ene-1-carboxylic acid)

• Product Name: 6-(4-methylpiperazine-1-carbonyl)cyclohex-3-ene-1-carboxylic acid
• CAS No: 436087-12-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• MDL: MFCD03377586
• CID: 331339
• PubChem ID: 3148332
• Update Time: 2025-04-19

6-(4-methylpiperazine-1-carbonyl)cyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-[(4-methyl-1-piperazinyl)carbonyl]-
• 6-(4-methylpiperazine-1-carbonyl)cyclohex-3-ene-1-carboxylic acid
• 6-(4-METHYL-PIPERAZINE-1-CARBONYL)-CYCLOHEX-3-ENECARBOXYLIC ACID
• 6-[(4-methylpiperazin-1-yl)carbonyl]cyclohex-3-ene-1-carboxylic acid
• 6-[(4-methylpiperazinyl)carbonyl]cyclohex-3-enecarboxylic acid
• AKOS000133668
• MFCD03377586
• VS-09526
• FT-0676704
• Cambridge id 7276284
• 436087-12-6
• 6-(4-Methylpiperazine-1-carbonyl)cyclohex-3-enecarboxylic acid
• Oprea1_452255
• SR-01000317636
• SR-01000317636-1
• 6-[(4-METHYLPIPERAZINO)CARBONYL]-3-CYCLOHEXENE-1-CARBOXYLIC ACID
• EN300-302478
• AKOS017274640
• DTXSID50389872
• 6-(4-METHYL-PIPERAZINE-1-CARBONYL)-CYCLOHEX-3-ENECARBOXYLICACID
• Oprea1_569587
• CS-0215809
• STK432922
• DB-359188
• BBL029948

• MDL： MFCD03377586
• Inchi： 1S/C13H20N2O3/c1-14-6-8-15(9-7-14)12(16)10-4-2-3-5-11(10)13(17)18/h2-3,10-11H,4-9H2,1H3,(H,17,18)
• InChI Key： YSXCAKJMKCEGPG-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1C(=O)O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 252.14700
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 452.0±45.0 °C at 760 mmHg
• Flash Point: 227.2±28.7 °C
• PSA: 60.85000
• LogP: 0.30320
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

6-(4-methylpiperazine-1-carbonyl)cyclohex-3-ene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines